Cas no 533868-64-3 (4-benzyl(ethyl)sulfamoyl-N-(2Z)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-benzyl(ethyl)sulfamoyl-N-(2Z)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 533868-64-3
• MF: C₂₅H₂₅N₃O₄S₂
• MW: 495.613703489304
• CID: 6051431
• PubChem ID: 2158773
• Update Time: 2025-08-01

4-benzyl(ethyl)sulfamoyl-N-(2Z)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl(ethyl)sulfamoyl-N-(2Z)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• (Z)-4-(N-benzyl-N-ethylsulfamoyl)-N-(4-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• Benzamide, 4-[[ethyl(phenylmethyl)amino]sulfonyl]-N-(4-methoxy-3-methyl-2(3H)-benzothiazolylidene)-
• AKOS024583377
• 4-[benzyl(ethyl)sulfamoyl]-N-[(2Z)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• F0557-0116
• 533868-64-3
• 4-[benzyl(ethyl)sulfamoyl]-N-(4-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• Oprea1_576286

• Inchi： 1S/C25H25N3O4S2/c1-4-28(17-18-9-6-5-7-10-18)34(30,31)20-15-13-19(14-16-20)24(29)26-25-27(2)23-21(32-3)11-8-12-22(23)33-25/h5-16H,4,17H2,1-3H3
• InChI Key： GGQYKGDBYBVYME-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=C(OC)C=CC=C2S1)(=O)C1=CC=C(S(N(CC)CC2=CC=CC=C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 495.12864863g/mol
• Monoisotopic Mass: 495.12864863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 830
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 680.1±65.0 °C(Predicted)
• pka: -1.91±0.20(Predicted)

Additional information on 4-benzyl(ethyl)sulfamoyl-N-(2Z)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

4-Benzyl(ethyl)sulfamoyl-N-(2Z)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide: A Comprehensive Overview

The compound with CAS No. 533868-64-3, known as 4-benzyl(ethyl)sulfamoyl-N-(2Z)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of sulfonamides, which are widely recognized for their role in pharmaceuticals, agrochemicals, and advanced materials. The benzothiazole core of the molecule is a key structural feature that contributes to its unique properties and reactivity.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The sulfamoyl group attached to the benzothiazole ring enhances the molecule's solubility and bioavailability, making it a promising candidate for therapeutic applications. Additionally, the methoxy and methyl substituents on the benzothiazole ring contribute to its stability and selectivity in biological systems.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzothiazole ring through condensation reactions, followed by the introduction of the sulfamoyl group via nucleophilic substitution. The stereochemistry of the molecule is critical, as the Z-isomer of the benzothiazole derivative exhibits superior pharmacokinetic properties compared to its E-isomer.

In terms of applications, 4-benzyl(ethyl)sulfamoyl-N-(2Z)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide has shown potential in several areas. In pharmaceuticals, it has been investigated as a lead compound for treating chronic inflammatory diseases due to its ability to inhibit key inflammatory pathways. In agrochemicals, it has demonstrated efficacy as a fungicide and plant growth regulator. Furthermore, its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and light-emitting diodes (LEDs).

Recent research has focused on optimizing the synthesis of this compound to improve yield and reduce costs. Novel catalysts and reaction conditions have been developed to facilitate the formation of the benzothiazole ring and the subsequent functionalization steps. These advancements have made large-scale production more feasible, paving the way for broader industrial applications.

The environmental impact of this compound is another area of active research. Studies are underway to assess its biodegradability and toxicity profile under various conditions. Preliminary results suggest that it has low environmental persistence and minimal toxicity to non-target organisms, which is a positive indicator for its safe use in agricultural and pharmaceutical applications.

In conclusion, 4-benzyl(ethyl)sulfamoyl-N-(2Z)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide is a versatile compound with significant potential across multiple industries. Its unique structure and functional groups make it an attractive target for further research and development. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in advancing modern science and technology.